Cas no 1375474-10-4 (methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate
• CAS No: 1375474-10-4
• MF: C₁₃H₁₁ClO₄S₂
• MW: 330.807040452957
• MDL: MFCD21602774
• CID: 5179498
• PubChem ID: 73994848
• Update Time: 2025-05-20

methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(chlorosulfonyl)-5-(2-methylphenyl)-, methyl ester
• methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate

• MDL： MFCD21602774
• Inchi： 1S/C13H11ClO4S2/c1-8-5-3-4-6-9(8)10-7-11(20(14,16)17)12(19-10)13(15)18-2/h3-7H,1-2H3
• InChI Key： ACRIAOJBIUEHMF-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2C)=CC=1S(Cl)(=O)=O

Additional information on methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate

Methyl 3-(Chlorosulfonyl)-5-(2-Methylphenyl)thiophene-2-carboxylate (CAS No. 1375474-10-4): An Overview

Methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate (CAS No. 1375474-10-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring, a chlorosulfonyl group, and a methylphenyl substituent. These functionalities contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The chlorosulfonyl group in methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate is particularly noteworthy due to its high reactivity. This group can participate in a wide range of chemical transformations, such as sulfonation, sulfonylation, and nucleophilic substitution reactions. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.

The thiophene ring is another key feature of this compound. Thiophenes are five-membered heterocyclic compounds with a sulfur atom in the ring. They are known for their aromaticity and stability, which make them valuable building blocks in organic synthesis. The presence of the thiophene ring in methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate enhances its electronic properties and can influence its biological activity.

The methylphenyl substituent adds further complexity to the molecule. This substituent can modulate the compound's solubility, lipophilicity, and other physicochemical properties. These properties are critical for optimizing the compound's performance in various applications, such as drug delivery systems and catalytic processes.

Recent research has highlighted the potential of methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate in the development of novel pharmaceuticals. For instance, studies have shown that compounds with similar structural motifs exhibit promising anti-inflammatory and anticancer activities. The chlorosulfonyl group can be selectively modified to introduce functional groups that enhance the compound's biological activity or improve its pharmacokinetic properties.

In addition to its pharmaceutical applications, methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate has been explored for use in materials science. The unique combination of the thiophene ring and the chlorosulfonyl group makes it an attractive candidate for the synthesis of conductive polymers and other advanced materials. These materials have potential applications in electronics, sensors, and energy storage devices.

The synthesis of methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions involving organometallic reagents. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound.

From a safety perspective, it is important to handle methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate with appropriate precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used, and all handling should be performed in well-ventilated areas or fume hoods.

In conclusion, methyl 3-(chlorosulfonyl)-5-(2-methylphenyl)thiophene-2-carboxylate (CAS No. 1375474-10-4) is a multifunctional compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it a valuable intermediate for the synthesis of complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and materials scientists alike.